Cas no 1392803-56-3 (2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol)

• Product Name: 2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol
• CAS No: 1392803-56-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD23106184
• CID: 4593569
• PubChem ID: 72208301
• Update Time: 2024-11-04

2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol
• tert-butyl 5-(hydroxymethyl)-4-azabicyclo[3.1.1]heptane-4-carboxylate
• tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
• P13669
• SB20975
• CS-0057655
• 2-Azabicyclo[3.1.1]heptane-2-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester
• EN300-365107
• tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
• 1392803-56-3
• EN300-27747586
• PB39203
• DTXSID501122959

• MDL： MFCD23106184
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-5-4-9-6-12(13,7-9)8-14/h9,14H,4-8H2,1-3H3
• InChI Key： OQCHKVPEOKIZDO-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C1)CCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų